Cas no 2034611-29-3 (5-[4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione)

5-[4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione structure
2034611-29-3 structure
Product Name:5-[4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
CAS No:2034611-29-3
MF:C15H16N2O6S2
MW:384.427341461182
CID:5338170
Update Time:2023-11-21

5-[4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(4-((2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)sulfonyl)phenyl)pyrrolidine-2,5-dione
    • 1-[4-[(2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl)sulfonyl]phenyl]pyrrolidine-2,5-dione
    • 5-[4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
    • Inchi: 1S/C15H16N2O6S2/c18-14-5-6-15(19)17(14)10-1-3-12(4-2-10)25(22,23)16-8-13-7-11(16)9-24(13,20)21/h1-4,11,13H,5-9H2
    • InChI Key: POWFDHFQQFJHDO-UHFFFAOYSA-N
    • SMILES: S1(CC2CC1CN2S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(=O)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 786
  • XLogP3: -0.7
  • Topological Polar Surface Area: 126

5-[4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione Pricemore >>

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